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Compound of Interest

Compound Name: Heleurine

Cat. No.: B11750796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Heleurine is a naturally occurring pyrrolizidine alkaloid found in various plant species of the

Heliotropium genus.[1] As a member of this extensive class of secondary metabolites,

Heleurine's chemical structure and potential biological activities are of interest to researchers

in pharmacognosy, toxicology, and drug discovery. This technical guide provides a summary of

the available information on the chemical structure and properties of Heleurine.

Chemical Structure and Properties
Heleurine is characterized by a necine base esterified with a necic acid. The core structure

consists of a fused five-membered ring system containing a nitrogen atom, which is

characteristic of pyrrolizidine alkaloids.[2]

Table 1: Chemical Identifiers and Properties of Heleurine
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Property Value Source

IUPAC Name

[(8S)-5,6,7,8-tetrahydro-3H-

pyrrolizin-1-yl]methyl (2S)-2-

hydroxy-2-[(1R)-1-

methoxyethyl]-3-

methylbutanoate

[1][3]

Molecular Formula C₁₆H₂₇NO₄ [1][3]

Molecular Weight 297.39 g/mol [1][3]

CAS Number 488-00-6 [1][3]

Canonical SMILES

C--INVALID-LINK--C)

(C(=O)OCC1=CCN2[C@H]1C

CC2)O">C@HOC

[1][3]

InChIKey
AORFDVNAPHMKAU-

INWMFGNUSA-N
[1][3]

Topological Polar Surface Area 59 Å² [3]

XLogP3 1.1 [3]

Spectroscopic Data
Detailed experimental spectroscopic data for Heleurine, including ¹H NMR, ¹³C NMR, Infrared

(IR), and Mass Spectrometry (MS), are not readily available in publicly accessible databases.

The characterization of pyrrolizidine alkaloids typically involves a combination of these

techniques to elucidate the exact structure and stereochemistry.[4] For instance, ¹H and ¹³C

NMR are crucial for determining the carbon-hydrogen framework, while mass spectrometry

provides information on the molecular weight and fragmentation pattern.

Biological Activity and Mechanism of Action
The biological activities of Heleurine have not been extensively studied individually. However,

the broader class of pyrrolizidine alkaloids is known for a range of biological effects, most

notably hepatotoxicity.[3] This toxicity is generally attributed to the metabolic activation of the
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pyrrolizidine nucleus by cytochrome P450 enzymes in the liver, leading to the formation of

reactive pyrrolic esters that can alkylate cellular macromolecules.[3]

Some pyrrolizidine alkaloids and extracts from Heliotropium species have also been

investigated for other potential activities:

Anti-inflammatory Activity: Extracts from Heliotropium indicum and Heliotropium strigosum

have demonstrated anti-inflammatory effects in animal models.[5][6][7] The proposed

mechanisms often involve the modulation of inflammatory pathways, though specific

molecular targets for individual alkaloids are not always well-defined.

Cytotoxic Activity: Certain synthetic compounds with structural similarities to alkaloids have

been shown to induce apoptosis in cancer cell lines.[8] The evaluation of Heleurine for such

properties would require dedicated in vitro studies.

Due to the lack of specific studies on Heleurine, no signaling pathways or detailed

mechanisms of action can be definitively described at this time.

Experimental Protocols
Detailed and validated experimental protocols for the specific isolation, synthesis, and

biological evaluation of Heleurine are not readily available in the surveyed literature. However,

general methodologies for working with pyrrolizidine alkaloids can be adapted.

General Isolation Protocol for Pyrrolizidine Alkaloids
from Heliotropium Species
The isolation of pyrrolizidine alkaloids from plant material typically involves extraction with a

polar solvent, followed by acid-base partitioning and chromatographic separation.
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Figure 1. General workflow for the isolation of pyrrolizidine alkaloids.
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General Protocol for In Vitro Cytotoxicity Screening
(MTT Assay)
A common method to assess the cytotoxic potential of a compound is the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures

the reduction of MTT by mitochondrial succinate dehydrogenase in living cells.
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Seed cells in a 96-well plate

Incubate for 24 hours

Treat cells with varying concentrations of Heleurine

Incubate for 24-72 hours

Add MTT solution to each well

Incubate for 2-4 hours

Add solubilizing agent (e.g., DMSO)

Read absorbance at ~570 nm

Calculate cell viability and IC₅₀ values

Click to download full resolution via product page

Figure 2. Workflow for a typical MTT cytotoxicity assay.
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Conclusion and Future Directions
Heleurine remains a relatively understudied pyrrolizidine alkaloid. While its chemical structure

is known, there is a significant lack of data regarding its spectroscopic properties, specific

biological activities, and mechanisms of action. Future research should focus on the isolation of

Heleurine in sufficient quantities for comprehensive spectroscopic analysis and biological

screening. Elucidating its potential cytotoxic, anti-inflammatory, or other pharmacological

effects, along with its toxicological profile, would provide a more complete understanding of this

natural product and its potential for drug development or as a toxicological reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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